Cas no 609785-96-8 (Benzonitrile, 2-methoxy-4-(phenylamino)-)

• Product Name: Benzonitrile, 2-methoxy-4-(phenylamino)-
• CAS No: 609785-96-8
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 1626404
• PubChem ID: 23068078
• Update Time: 2025-04-21

Benzonitrile, 2-methoxy-4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-methoxy-4-(phenylamino)-
• SCHEMBL6154479
• DB-393322
• 609785-96-8
• 2-methoxy-4-(phenylamino)benzonitrile

• Inchi： 1S/C14H12N2O/c1-17-14-9-13(8-7-11(14)10-15)16-12-5-3-2-4-6-12/h2-9,16H,1H3
• InChI Key： ZVTKDCMERXHQDX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=CC(=C1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 224.09506
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45Ų

Experimental Properties

• PSA: 45.05